Cas no 2172480-63-4 (5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172480-63-4
• MF: C₉H₁₅F₂N₃O
• MW: 219.23170876503
• CID: 5966922
• PubChem ID: 165590812
• Update Time: 2025-11-06

5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol
• [5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• 2172480-63-4
• EN300-1593458

• Inchi： 1S/C9H15F2N3O/c1-5(2)6(3)14-8(9(10)11)7(4-15)12-13-14/h5-6,9,15H,4H2,1-3H3
• InChI Key： AYQUBIZTSGRKLQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1C(C)C(C)C)F

Computed Properties

• Exact Mass: 219.11831843g/mol
• Monoisotopic Mass: 219.11831843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol

Research Briefing on 5-(Difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172480-63-4)

The compound 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172480-63-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of this triazole derivative, which incorporates a difluoromethyl group and a branched alkyl side chain. The presence of these functional groups is believed to enhance the compound's metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Researchers have employed advanced synthetic methodologies, including click chemistry and fluorination techniques, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol exhibits notable activity against a range of biological targets. Preliminary data suggest that it may act as an inhibitor of key enzymes involved in inflammatory pathways, positioning it as a potential lead compound for the development of anti-inflammatory agents. Additionally, its unique chemical structure has prompted investigations into its potential use as a building block for the synthesis of more complex bioactive molecules.

Further research is needed to fully elucidate the mechanism of action and therapeutic potential of this compound. Current efforts are focused on structure-activity relationship (SAR) studies to identify modifications that could enhance its efficacy and reduce potential side effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(difluoromethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylmethanol represents a promising area of research in chemical biology and drug discovery. Its unique structural attributes and preliminary biological activity warrant further investigation to unlock its full therapeutic potential. This briefing underscores the importance of continued research and collaboration in advancing our understanding of this compound and its applications in medicine.